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Compound of Interest

Compound Name: (R)-(-)-1-Methoxy-2-propanol

Cat. No.: B1301861 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of laboratory chemicals are paramount. This guide provides essential safety and

logistical information for the proper disposal of (R)-(-)-1-Methoxy-2-propanol, a flammable

liquid and vapor that may cause drowsiness or dizziness. Adherence to these procedures is

critical to ensure personnel safety and environmental protection.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that all safety precautions are understood and

implemented. (R)-(-)-1-Methoxy-2-propanol is a flammable substance; therefore, all ignition

sources must be removed from the handling area.[1][2] This includes no smoking, and the use

of explosion-proof electrical and ventilating equipment.[1][3] Proper personal protective

equipment (PPE), including gloves, protective clothing, and eye/face protection, must be worn.

Work should be conducted in a well-ventilated area to avoid the inhalation of mist or vapors.[1]

Step-by-Step Disposal Protocol
The disposal of (R)-(-)-1-Methoxy-2-propanol must be carried out in compliance with all

applicable local, regional, and national regulations.[4]

Container Management: Do not mix (R)-(-)-1-Methoxy-2-propanol with other waste. Keep

the chemical in its original, tightly sealed container.[3] Containers that have been opened

must be carefully resealed and stored upright to prevent leakage.[3]
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Waste Collection: Any unused product and contaminated packaging should be placed in

labeled containers for waste collection.[1]

Engage a Licensed Disposal Company: Arrange for a specialized and authorized waste

removal company to handle the disposal.[1][5] This ensures that the chemical is managed in

an environmentally responsible and compliant manner.

Prohibited Disposal Methods: Under no circumstances should (R)-(-)-1-Methoxy-2-propanol
be emptied into drainage systems or disposed of with municipal waste.[1]

Empty Container Disposal: Empty containers may still contain flammable vapors and

residues. Handle them as you would the product itself. Perfectly cleaned containers may be

sent to a waste incinerator for energy production or deposited in a classified landfill.[1]

Alternatively, decontaminate empty containers and ensure all label safeguards are observed

until they are cleaned or destroyed.[6]

Accidental Spill Response
In the event of a spill, immediate action is required to mitigate risks.

Isolate the Area: Clear the area of all personnel and move upwind of the spill.[6]

Eliminate Ignition Sources: Remove all sources of ignition from the vicinity.[1][5][2]

Ventilate: Ensure the area is well-ventilated.[1][7]

Containment: Use non-flammable absorbent materials such as sand, diatomaceous earth, or

vermiculite to contain and absorb the spill.[1][6][7] Prevent the spill from entering drains or

waterways.[1][6][7]

Collection: Collect the absorbed material and residues into a sealed, flammable waste

container for disposal.[6]

Decontamination: After the product has been removed, wash the contaminated area with

plenty of water.[1]

Quantitative Data Summary
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The following table summarizes key quantitative data for (R)-(-)-1-Methoxy-2-propanol to
inform safe handling and disposal.

Property Value

CAS Number 107-98-2

Molecular Formula C4H10O2

Molecular Weight 90.12 g/mol

Flash Point Flammable liquid and vapor

Boiling Point Not specified in search results

Vapor Pressure Vapors can accumulate in low areas

Toxicity May cause drowsiness or dizziness

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (R)-
(-)-1-Methoxy-2-propanol.
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Start: (R)-(-)-1-Methoxy-2-propanol for Disposal

Assess Contamination Level

Is it a spill?

Unused Product in Original Container

No

Follow Spill Response Protocol

Yes

Contact Licensed Waste Disposal Company

Contain with Non-Flammable Absorbent

Collect in Labeled, Sealed Container

Incineration by Licensed Facility

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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